Cas no 63018-69-9 (Benzaanthracene-7-acetonitrile)

• Product Name: Benzaanthracene-7-acetonitrile
• CAS No: 63018-69-9
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 1062515
• PubChem ID: 44272
• Update Time: 2025-04-20

Benzaanthracene-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7-acetonitrile
• 2-benzo[a]anthracen-7-ylacetonitrile
• 63018-69-9
• 3-09-00-03626 (Beilstein Handbook Reference)
• DTXSID50212252
• DB-318631
• BRN 3335132
• 10-Cyanomethyl-1,2-benzanthracene
• 2-(TETRAPHEN-7-YL)ACETONITRILE
• BENZ(a)ANTHRACEN-7-ACETONITRILE
• Benzaanthracene-7-acetonitrile

• Inchi： 1S/C20H13N/c21-12-11-19-17-8-4-2-6-15(17)13-20-16-7-3-1-5-14(16)9-10-18(19)20/h1-10,13H,11H2
• InChI Key： GHUUNAACTDWPKC-UHFFFAOYSA-N
• SMILES： N#CCC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1

Computed Properties

• Exact Mass: 267.10500
• Monoisotopic Mass: 267.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.9889 (rough estimate)
• Boiling Point: 400.51°C (rough estimate)
• Refractive Index: 1.8610 (estimate)
• PSA: 23.79000
• LogP: 5.21228

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds